Cas no 500776-69-2 (Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt)

• Product Name: Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt
• CAS No: 500776-69-2
• MF: C₁₆F₃₄NaO₂P
• MW: 924.079256057739
• CID: 1061442
• PubChem ID: 131698426
• Update Time: 2025-10-25

Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt
• 500776-69-2
• sodium;bis(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)phosphinate
• Bis(perfluorooctyl)phosphinic Acid; Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt; P,P-Bis(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)phosphinic Acid Sodium Salt;
• NS00111513
• Sodium bis(perfluorooctyl)phosphinate
• Sodium bis(heptadecafluorooctyl)phosphinate
• DTXSID70896710
• DB-254040

• Inchi： 1S/C16HF34O2P.Na/c17-1(18,5(25,26)9(33,34)13(41,42)43)3(21,22)7(29,30)11(37,38)15(47,48)53(51,52)16(49,50)12(39,40)8(31,32)4(23,24)2(19,20)6(27,28)10(35,36)14(44,45)46;/h(H,51,52);/q;+1/p-1
• InChI Key： QCEIMULCENMQKJ-UHFFFAOYSA-M
• SMILES： P(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 923.8990680g/mol
• Monoisotopic Mass: 923.8990680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 36
• Heavy Atom Count: 54
• Rotatable Bond Count: 14
• Complexity: 1320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Melting Point: >300°C
• Solubility: Methanol (Slightly)

Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt

Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt (CAS No. 500776-69-2): An Overview

Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt (CAS No. 500776-69-2) is a specialized compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes two heptadecafluorooctyl groups attached to a phosphinic acid moiety, and its sodium salt form. The combination of these features endows the compound with a range of valuable properties, making it a subject of extensive study and application.

The chemical structure of Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt is particularly noteworthy. The heptadecafluorooctyl groups are highly fluorinated, which imparts exceptional hydrophobic and oleophobic properties to the molecule. These properties are crucial in various applications, such as surface coatings, lubricants, and anti-fouling agents. The phosphinic acid moiety, on the other hand, provides the compound with reactive sites that can be utilized for further chemical modifications or interactions with other materials.

In terms of physical properties, Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt is a white crystalline solid at room temperature. It is soluble in polar solvents such as water and methanol, but insoluble in non-polar solvents like hexane. This solubility profile makes it suitable for use in aqueous systems and facilitates its integration into various formulations. The compound also exhibits high thermal stability, which is beneficial for applications requiring elevated temperatures.

Recent research has highlighted the potential of Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt in several advanced applications. For instance, studies have shown that this compound can be used to create superhydrophobic surfaces with excellent water-repellent properties. These surfaces have applications in self-cleaning materials, anti-icing coatings, and microfluidic devices. Additionally, the compound's ability to form stable monolayers on various substrates makes it a promising candidate for use in nanotechnology and biotechnology.

In the pharmaceutical industry, Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt has been explored for its potential as a drug delivery vehicle. The hydrophobic nature of the heptadecafluorooctyl groups can enhance the solubility and bioavailability of hydrophobic drugs, while the phosphinic acid moiety can facilitate targeted delivery through specific interactions with biological tissues. This dual functionality makes it an attractive option for developing more effective drug formulations.

Moreover, the environmental impact of Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt has been a focus of recent studies. While fluorinated compounds have raised concerns due to their persistence in the environment, research has shown that this particular compound exhibits lower environmental persistence compared to other perfluorinated compounds. This finding suggests that it may be a more environmentally friendly alternative in certain applications.

The synthesis of Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt typically involves several steps, including the preparation of the heptadecafluorooctyl bromide intermediate and its subsequent reaction with phosphorus trichloride to form the phosphinic acid derivative. The final step involves neutralization with sodium hydroxide to obtain the sodium salt form. Advances in synthetic methods have led to more efficient and scalable processes, making this compound more accessible for industrial and research purposes.

In conclusion, Bis(heptadecafluorooctyl)phosphinic Acid Sodium Salt (CAS No. 500776-69-2) is a versatile compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique chemical structure and physical properties make it an attractive candidate for developing advanced materials and drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.